Cas no 134821-21-9 (3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione)

3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione structure
134821-21-9 structure
Product Name:3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione
CAS No:134821-21-9
MF:C11H11NOS2
MW:237.341140031815
MDL:MFCD03545921
CID:1243356
PubChem ID:783805
Update Time:2025-04-20

3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolidinethione, 3-(4-methylbenzoyl)-
    • 3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione
    • (4-methylphenyl)-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone
    • HMS1614D21
    • SMR000285663
    • CCG-113598
    • HMS2649P12
    • MLS000692953
    • 134821-21-9
    • (2-Thioxothiazolidin-3-yl)(p-tolyl)methanone
    • EU-0047097
    • CHEMBL1542344
    • STL466213
    • (4-methylphenyl)(2-thioxo-1,3-thiazolidin-3-yl)methanone
    • p-tolyl-(2-thioxothiazolidin-3-yl)methanone
    • (2-Thioxo-thiazolidin-3-yl)-p-tolyl-methanone
    • AKOS000530352
    • EN300-302628
    • NS-03248
    • CS-0355916
    • SCHEMBL10047911
    • MDL: MFCD03545921
    • Inchi: 1S/C11H11NOS2/c1-8-2-4-9(5-3-8)10(13)12-6-7-15-11(12)14/h2-5H,6-7H2,1H3
    • InChI Key: KXWQVHWLUHGXAV-UHFFFAOYSA-N
    • SMILES: S1C(N(C(C2C=CC(C)=CC=2)=O)CC1)=S

Computed Properties

  • Exact Mass: 237.02833
  • Monoisotopic Mass: 237.02820632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 20.31

3-(4-methylbenzoyl)-1,3-thiazolidine-2-thione Pricemore >>

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